Cas no 1805736-98-4 (1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one
• CAS No: 1805736-98-4
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4974225
• Update Time: 2025-10-30

1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one

• Inchi： 1S/C10H9Br2ClO/c11-5-8-2-1-7(4-10(8)13)3-9(14)6-12/h1-2,4H,3,5-6H2
• InChI Key： JBLWRJIHWSCZPT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1Cl)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one

1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one: A Comprehensive Overview

1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one, identified by the CAS number 1805736-98-4, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a chlorophenyl group, and a propanone moiety. The presence of multiple functional groups makes it a versatile molecule with potential for further chemical modifications and applications.

The molecular structure of 1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one consists of a central propanone group (C=O), which is connected to a substituted phenyl ring. The phenyl ring is further substituted with a bromomethyl group (-CH2Br) at the para position and a chlorine atom at the meta position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, the bromine atoms in the molecule can act as leaving groups in substitution reactions, enabling the formation of new bonds and structures. Additionally, the propanone group can participate in enolate chemistry, offering opportunities for further functionalization and reactivity.

The synthesis of 1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one typically involves multi-step organic reactions, including Friedel-Crafts acylation, bromination, and chlorination processes. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. Researchers have explored various catalysts and solvents to optimize these reactions, leading to more efficient synthetic pathways.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structural complexity allows it to interact with biological targets in unique ways, potentially leading to novel therapeutic agents. Furthermore, its ability to undergo various chemical transformations makes it a valuable intermediate in the synthesis of more complex molecules.

From an environmental perspective, understanding the degradation pathways of 1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one is crucial for assessing its impact on ecosystems. Studies have indicated that this compound can undergo hydrolysis under certain conditions, leading to the formation of less complex byproducts. However, further research is needed to fully understand its environmental fate and toxicity.

In conclusion, 1-Bromo-3-(4-(bromomethyl)-3-chlorophenyl)propan-2-one (CAS No. 1805736-98-4) is a multifaceted organic compound with significant potential in various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovations.